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Compound of Interest

Compound Name: Temephos

Cat. No.: B1682015 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on the organophosphate insecticide, Temephos. The

focus is on its fundamental molecular properties, which are foundational for research and

development activities.

Quantitative Molecular Data
The molecular formula and weight are critical parameters for any chemical compound, forming

the basis for stoichiometric calculations, analytical method development, and interpretation of

experimental data. The established values for Temephos are summarized below.

Property Value

Molecular Formula C₁₆H₂₀O₆P₂S₃[1][2][3]

Molecular Weight ~466.47 g/mol [1][2][4][3][5]

Note: The molecular weight is reported with slight variations across sources, ranging from

466.46 to 466.5 g/mol . The value of 466.47 g/mol represents a common and precise figure.[1]

[3]
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A complete technical dossier would include detailed experimental methodologies. While

specific protocols for the initial determination of Temephos's properties are not detailed here,

the following standard analytical chemistry techniques are fundamental for such

characterization:

Determination of Molecular Formula: Elemental Analysis is a primary method used to

determine the empirical formula of a compound by quantifying its constituent elements

(Carbon, Hydrogen, Oxygen, etc.). The molecular formula is then determined by correlating

the empirical formula with the molecular weight.

Determination of Molecular Weight: High-Resolution Mass Spectrometry (HRMS) is the

standard technique for accurately determining the molecular weight of a compound. Methods

such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

(MALDI) are commonly employed to ionize the molecule before its mass-to-charge ratio is

measured with high precision.

Visualization of Core Properties
The logical relationship between the compound and its core molecular data is illustrated in the

following diagram.
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Molecular Formula
C16H20O6P2S3

is defined by

Molecular Weight
~466.47 g/mol

is defined by

Click to download full resolution via product page

Caption: Core molecular properties of Temephos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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